Cas no 61023-76-5 (1-(2,4-Dichlorophenyl)cyclopentanecarboxylic Acid)

• Product Name: 1-(2,4-Dichlorophenyl)cyclopentanecarboxylic Acid
• CAS No: 61023-76-5
• MF: C₁₂H₁₂Cl₂O₂
• MW: 259.128481864929
• MDL: MFCD11037097
• CID: 494100
• PubChem ID: 13269109
• Update Time: 2025-08-05

1-(2,4-Dichlorophenyl)cyclopentanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 1-(2,4-dichlorophenyl)-
• 1-(2,4-dichlorophenyl)cyclopentane-1-carboxylic acid
• Z361883616
• 61023-76-5
• AC6460
• CS-0454148
• AKOS009264700
• 1-(2,4-dichlorophenyl)Cyclopentanecarboxylicacid
• EN300-332749
• 1-(2,4-dichlorophenyl)Cyclopentanecarboxylic acid
• DA-04443
• SCHEMBL9480750
• DTXSID50533434
• SY220332
• MFCD11037097
• 1-(2,4-Dichlorophenyl)cyclopentanecarboxylic Acid

• MDL： MFCD11037097
• Inchi： 1S/C12H12Cl2O2/c13-8-3-4-9(10(14)7-8)12(11(15)16)5-1-2-6-12/h3-4,7H,1-2,5-6H2,(H,15,16)
• InChI Key： CJVNUENSNUSROF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1(C(=O)O)CCCC1)Cl

Computed Properties

• Exact Mass: 258.02156
• Monoisotopic Mass: 258.0214350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(2,4-Dichlorophenyl)cyclopentanecarboxylic Acid

Introduction to 1-(2,4-Dichlorophenyl)cyclopentanecarboxylic Acid (CAS No. 61023-76-5) and Its Emerging Applications in Chemical Biology

1-(2,4-Dichlorophenyl)cyclopentanecarboxylic Acid, identified by the CAS number 61023-76-5, is a versatile organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the class of cyclopentanecarboxylic acid derivatives, characterized by a cyclopentane ring substituted with a carboxylic acid group and a 2,4-dichlorophenyl moiety. The presence of chlorine atoms at the 2 and 4 positions of the phenyl ring enhances its reactivity and makes it a valuable scaffold for designing novel pharmaceutical agents.

The structural motif of 1-(2,4-Dichlorophenyl)cyclopentanecarboxylic Acid combines the rigidity of the cyclopentane ring with the electronic effects of the dichlorophenyl group, which can influence both its solubility and interactions with biological targets. This compound has been studied for its potential role in drug discovery, particularly as a precursor in the synthesis of more complex molecules. Its ability to serve as a building block for pharmacophores has made it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various therapeutic pathways. 1-(2,4-Dichlorophenyl)cyclopentanecarboxylic Acid has been investigated for its potential applications in modulating enzyme activities and receptor interactions. For instance, derivatives of this compound have shown promise in inhibiting certain kinases and transcription factors, which are critical in regulating cellular processes such as proliferation and differentiation. The dichlorophenyl group is particularly noteworthy, as it can engage in hydrophobic interactions and π-stacking with biological targets, enhancing binding affinity.

One of the most compelling aspects of 1-(2,4-Dichlorophenyl)cyclopentanecarboxylic Acid is its versatility in chemical modifications. Researchers have leveraged its structure to develop libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying novel bioactive molecules. The carboxylic acid functionality allows for further derivatization via esterification or amidation, expanding its utility in drug design. Additionally, the cyclopentane ring provides a stable core that can be modified without compromising the overall pharmacological properties of the molecule.

The synthesis of 1-(2,4-Dichlorophenyl)cyclopentanecarboxylic Acid typically involves multi-step organic reactions, starting from commercially available precursors such as 2,4-dichlorobenzoyl chloride and cyclopentanone. The reaction sequence often includes condensation followed by hydrolysis to yield the desired carboxylic acid derivative. Advances in synthetic methodologies have improved the efficiency and scalability of this process, making it more feasible for industrial applications.

From a computational chemistry perspective, 1-(2,4-Dichlorophenyl)cyclopentanecarboxylic Acid has been subjected to molecular docking studies to predict its binding modes with target proteins. These studies have provided insights into how the dichlorophenyl group and cyclopentane ring interact with biological receptors, guiding the design of more potent analogs. Additionally, quantum mechanical calculations have been employed to understand the electronic structure and reactivity of this compound, which is essential for optimizing its pharmacological properties.

The pharmaceutical industry has taken note of 1-(2,4-Dichlorophenyl)cyclopentanecarboxylic Acid due to its potential therapeutic applications. Preclinical studies have demonstrated that certain derivatives exhibit anti-inflammatory, anticancer, and antimicrobial properties. These findings have spurred further research into developing novel drug candidates based on this scaffold. The compound's ability to modulate key biological pathways makes it a promising candidate for treating a wide range of diseases.

Another area where 1-(2,4-Dichlorophenyl)cyclopentanecarboxylic Acid has shown promise is in materials science. Its unique structural features make it suitable for developing advanced polymers and coatings with enhanced mechanical and thermal properties. The chlorine atoms contribute to flame retardancy, while the cyclopentane ring imparts flexibility to the material matrix. Such applications highlight the broad utility of this compound beyond traditional pharmaceuticals.

In conclusion,1-(2,4-Dichlorophenyl)cyclopentanecarboxylic Acid (CAS No. 61023-76-5) is a multifaceted compound with significant potential in chemical biology and materials science. Its structural features enable diverse functionalizations and interactions with biological targets, making it a valuable scaffold for drug discovery efforts. As research continues to uncover new applications for this compound,1-(2,4-Dichlorophenyl)cyclopentanecarboxylic Acid is poised to play an increasingly important role in advancing both pharmaceuticals and materials innovation.